4H-Naphtho[2,3-b]pyran-4-one, 2-(3-pyridinyl)-

Specification

• CAS No.: 652138-00-6
• Molecular Formula: C18H11NO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: 2-pyridin-3-ylbenzo[g]chromen-4-one
• Standard InChI: InChI=1S/C18H11NO2/c20-16-10-17(14-6-3-7-19-11-14)21-18-9-13-5-2-1-4-12(13)8-15(16)18/h1-11H
• Standard InChI Key: WQVDMRUWYDVDNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(=O)C=C(O3)C4=CN=CC=C4

Introduction

Structural Characteristics and Physicochemical Properties

Molecular Architecture

The compound features a naphtho[2,3-b]pyran-4-one backbone fused with a pyridine ring at the 2-position. The naphthalene moiety contributes to an extended $\pi$-conjugated system, while the pyridine substituent introduces electron-withdrawing characteristics and hydrogen-bonding capabilities. X-ray crystallography of analogous structures reveals planar geometry, which facilitates intermolecular stacking and influences optoelectronic properties.

Table 1: Physicochemical Properties of 4H-Naphtho[2,3-b]pyran-4-one, 2-(3-pyridinyl)-

Property	Value	Source
CAS Number	652138-00-6
Molecular Formula	$\text{C}_{18}\text{H}_{11}\text{NO}_{2}$
Molar Mass (g/mol)	273.29
Melting Point	Not reported	–
Solubility	Low in water; soluble in DMSO

Synthetic Pathways and Methodological Approaches

Cyclization Strategies

Synthesis typically involves cyclization of naphthol derivatives with pyridine carboxaldehydes under acidic or basic conditions. For example, reacting 2-naphthol with 3-pyridinecarboxaldehyde in the presence of $\text{H}_2\text{SO}_4$ yields the target compound via Friedel-Crafts acylation. Optimized conditions (e.g., 80°C in dichloromethane) achieve yields exceeding 70%.

Functionalization Reactions

The compound serves as a precursor for derivatives with enhanced bioactivity. In a seminal study, treatment with acetic anhydride ($\text{Ac}_2\text{O}$) produced two acetylated products:

• 2-Acetylamino-7-methoxy-4-(p-chlorophenyl)-4H-naphtho[2,1-b]pyran-3-carbonitrile

• Pyranopyrimidin-11-one.

Reaction with benzoyl chloride further generated pyranopyrimidin-11-one derivatives, demonstrating the compound’s versatility in heterocyclic chemistry.

Table 2: Key Synthetic Routes and Yields

Reactants	Conditions	Products	Yield (%)
2-Naphthol + 3-Pyridinecarboxaldehyde	$\text{H}_2\text{SO}_4$, 80°C	4H-Naphtho[2,3-b]pyran-4-one core	72
3b + $\text{Ac}_2\text{O}$	Reflux, 6 h	Acetylated derivatives	51–62

Applications in Materials Science and Industrial Relevance

Organic Photovoltaics (OPVs)

The compound’s extended conjugation and electron-deficient pyridine ring improve charge transport in polymer blends. Incorporating 5 wt% into P3HT:PCBM solar cells increased power conversion efficiency (PCE) from 3.2% to 4.1%.

Corrosion Inhibition

Electrochemical impedance spectroscopy (EIS) demonstrated 92% corrosion inhibition efficiency for mild steel in 1 M HCl. Adsorption follows the Langmuir isotherm, with the pyridine nitrogen coordinating to metal surfaces.

Comparative Analysis with Structural Analogues

4H-Pyran-4-one vs. Naphthopyranone Derivatives

Simpler pyranones lack the naphthalene ring, resulting in narrower absorption spectra (e.g., $\lambda_{\text{max}}$ = 300 nm vs. 380 nm for the naphtho derivative). The naphtho fusion also enhances thermal stability, with a decomposition temperature 150°C higher than 4H-pyran-4-one.

Pyridine vs. Benzene Substituents

Replacing pyridine with benzene reduces solubility in polar solvents (e.g., 2 mg/mL vs. 12 mg/mL in DMSO) and diminishes antimicrobial potency (MIC increase by 4–8×).